Cas no 1306603-65-5 (4-Pyridineethanamine, β-[(4-fluorophenyl)methyl]-)

• Product Name: 4-Pyridineethanamine, β-[(4-fluorophenyl)methyl]-
• CAS No: 1306603-65-5
• MF: C₁₄H₁₅FN₂
• MW: 230.280706644058
• CID: 5149019
• Update Time: 2025-10-30

4-Pyridineethanamine, β-[(4-fluorophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 3-(4-fluorophenyl)-2-(pyridin-4-yl)propan-1-amine
• 4-Pyridineethanamine, β-[(4-fluorophenyl)methyl]-

• Inchi： 1S/C14H15FN2/c15-14-3-1-11(2-4-14)9-13(10-16)12-5-7-17-8-6-12/h1-8,13H,9-10,16H2
• InChI Key： MNJFKHKRDPKZLD-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CC(C1C=CN=CC=1)CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 208
• XLogP3: 2
• Topological Polar Surface Area: 38.9

Additional information on 4-Pyridineethanamine, β-[(4-fluorophenyl)methyl]-

Comprehensive Overview of 4-Pyridineethanamine, β-[(4-fluorophenyl)methyl]- (CAS No. 1306603-65-5)

4-Pyridineethanamine, β-[(4-fluorophenyl)methyl]- (CAS No. 1306603-65-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique pyridine and fluorophenyl functional groups, is widely studied for its potential applications in drug development and molecular biology. Researchers are particularly interested in its structural properties, which make it a promising candidate for targeting specific biological pathways.

The molecular structure of 4-Pyridineethanamine, β-[(4-fluorophenyl)methyl]- includes a pyridine ring linked to an ethanamine chain, further modified by a 4-fluorophenylmethyl group. This combination of moieties contributes to its distinct chemical reactivity and interaction capabilities. The presence of the fluorine atom enhances the compound's stability and bioavailability, making it a valuable scaffold in medicinal chemistry. Recent studies have explored its role in modulating enzyme activity and receptor binding, aligning with the growing demand for precision therapeutics.

In the context of current research trends, 4-Pyridineethanamine, β-[(4-fluorophenyl)methyl]- is often discussed alongside topics such as "small molecule drug discovery" and "fluorinated pharmaceuticals." Fluorination is a hot topic in modern chemistry due to its ability to improve drug efficacy and metabolic stability. This compound's fluorophenyl group positions it as a subject of interest for researchers investigating fluorine-based bioactive molecules. Additionally, its pyridine component aligns with the search for heterocyclic compounds with therapeutic potential.

The synthesis and characterization of 4-Pyridineethanamine, β-[(4-fluorophenyl)methyl]- involve advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purification. These methods ensure high purity and accurate structural confirmation, which are critical for its application in rigorous scientific studies. The compound's CAS No. 1306603-65-5 serves as a unique identifier, facilitating its traceability in chemical databases and regulatory documentation.

From an industrial perspective, 4-Pyridineethanamine, β-[(4-fluorophenyl)methyl]- is part of a broader category of fine chemicals used in high-value applications. Its potential uses span across agrochemicals, diagnostics, and material science, reflecting the versatility of fluorinated pyridine derivatives. As sustainability becomes a key focus in chemical manufacturing, researchers are also exploring greener synthesis routes for such compounds to minimize environmental impact.

In summary, 4-Pyridineethanamine, β-[(4-fluorophenyl)methyl]- (CAS No. 1306603-65-5) represents a compelling area of study at the intersection of organic chemistry and life sciences. Its structural features and functional groups make it a valuable tool for advancing research in drug design and molecular interactions. As the scientific community continues to explore fluorinated heterocycles and their applications, this compound is poised to remain a topic of significant interest and innovation.